Cas no 38996-03-1 (4-Pentenoic acid,3-hydroxy-)

• Product Name: 4-Pentenoic acid,3-hydroxy-
• CAS No: 38996-03-1
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 310672
• PubChem ID: 162354
• Update Time: 2025-04-19

4-Pentenoic acid,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,3-hydroxy-
• 3-hydroxypent-4-enoic acid
• (+)-3-Hydroxy-4-pentenoic acid
• (+-)-3-Hydroxy-4-pentenoic acid
• 3-Hydroxy-4-pentenoate
• 3-Hydroxy-4-pentenoic acid
• 3-hydroxy-pent-4-enoic acid
• AC1L4R50
• AC1Q5VDF
• CTK4I0800
• EN300-254685
• SCHEMBL415931
• 3-hydroxypent-4-enoicacid
• 81357-28-0
• MFCD09834740
• CS-0267180
• MS-20610
• DTXSID30959835
• 4-Pentenoic acid, 3-hydroxy-, (+-)-
• 38996-03-1
• AKOS006328956

• Inchi： 1S/C5H8O3/c1-2-4(6)3-5(7)8/h2,4,6H,1,3H2,(H,7,8)
• InChI Key： AINRQBNLOBQURT-UHFFFAOYSA-N
• SMILES： OC(C=C)CC(=O)O

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.176g/cm3
• Boiling Point: 266.5ºC at 760mmHg
• Flash Point: 129.2ºC
• Refractive Index: 1.479
• PSA: 57.53
• LogP: 0.00800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids